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Compound of Interest

Compound Name: C108297

Cat. No.: B1668170 Get Quote

Technical Support Center: C108297
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for

experiments involving the selective glucocorticoid receptor (GR) modulator, C108297.

Frequently Asked Questions (FAQs)
Q1: What is C108297 and what is its primary mechanism of action?

A1: C108297 is a non-steroidal, selective glucocorticoid receptor (GR) modulator. Its primary

mechanism of action is to bind to the glucocorticoid receptor with high affinity, leading to

modulation of GR signaling. A key feature of C108297 is its ability to act as both a GR agonist

and antagonist, depending on the specific tissue, gene, and physiological context. This

selective activity profile distinguishes it from non-selective GR antagonists like RU486.

Q2: What are the known binding affinities of C108297?

A2: C108297 exhibits high and selective affinity for the glucocorticoid receptor. The binding

affinity (Ki) is approximately 0.7 nM to 0.9 nM. It has a significantly lower affinity (over 1000-fold

less) for other steroid receptors such as the progesterone, estrogen, androgen, and

mineralocorticoid receptors.

Q3: In which experimental models has C108297 been used?
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A3: C108297 has been utilized in a variety of preclinical models to investigate its therapeutic

potential. These include models of:

Obesity and Metabolism: It has been shown to reduce caloric intake, increase lipolysis and

fat oxidation, and consequently attenuate diet-induced obesity.

Inflammation: C108297 exhibits anti-inflammatory properties.

Neurological and Psychiatric Disorders: It has been studied in the context of status

epilepticus, where it can reduce brain pathology. Additionally, it has been investigated in

models of chronic stress, demonstrating effects on the hypothalamic-pituitary-adrenal (HPA)

axis and depressive-like behaviors.

Learning and Memory: C108297 has been shown to enhance memory consolidation in an

inhibitory avoidance task.

Q4: How should C108297 be stored?

A4: For long-term storage of the stock solution, it is recommended to store it at -80°C for up to

6 months. For shorter periods, it can be stored at -20°C for up to 1 month.
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Issue Potential Cause Recommended Action

Unexpected

Agonist/Antagonist Effects

The effect of C108297 is

context-dependent (tissue,

gene expression, presence of

other signaling molecules).

Carefully review the literature

for the expected effect in your

specific model system.

Consider that C108297 can act

as an agonist for some GR-

mediated actions (e.g.,

suppression of hypothalamic

CRH expression) and an

antagonist for others (e.g., GR-

mediated reduction in

hippocampal neurogenesis).

Variability in Animal Body

Weight

C108297 has been reported to

reduce body weight gain.

Monitor animal body weights

closely throughout the

experiment. Ensure that the

observed weight changes are

consistent with the expected

pharmacological effects of the

compound and not due to

other confounding factors.

Inconsistent Effects on HPA

Axis

The effect of C108297 on the

HPA axis can be complex,

sometimes leading to

suppression of corticosterone

secretion without complete

disinhibition of the axis.

Measure both ACTH and

corticosterone levels to get a

clearer picture of the HPA axis

response. The timing of

sample collection relative to

C108297 administration and

stressor exposure is critical.

Lack of Effect in Neuronal

Cultures

The in vivo effects of C108297

on neurogenesis and brain

pathology may involve

complex interactions with

microglia and other cell types

that are absent in a pure

neuronal culture.

Consider using co-culture

systems or organotypic slice

cultures to better recapitulate

the in vivo environment.

Microglia, in particular, express

glucocorticoid receptors and

may be direct targets of

C108297.
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Difficulty Dissolving the

Compound

While not explicitly stated in

the provided search results,

To cite this document: BenchChem. [Unexpected C108297 pharmacological effects].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668170#unexpected-c108297-pharmacological-
effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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